Cas no 1226443-65-7 (4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide)
4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide
- 4H-1-Benzopyran-2-carboxamide, 4-oxo-N-[2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]ethyl]-
- 4-oxo-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-4H-chromene-2-carboxamide
- 1226443-65-7
- F2342-0254
- 4-oxo-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]chromene-2-carboxamide
- 4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide
- AKOS024642178
-
- Inchi: 1S/C20H15N3O4S/c24-15-12-17(27-16-5-2-1-4-13(15)16)20(26)21-9-10-23-19(25)8-7-14(22-23)18-6-3-11-28-18/h1-8,11-12H,9-10H2,(H,21,26)
- InChI Key: CAXSLRKWOUJRKR-UHFFFAOYSA-N
- SMILES: C1(C(NCCN2N=C(C3SC=CC=3)C=CC2=O)=O)OC2=CC=CC=C2C(=O)C=1
Computed Properties
- Exact Mass: 393.07832714g/mol
- Monoisotopic Mass: 393.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- pka: 13.97±0.20(Predicted)
4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2342-0254-2μmol |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-5μmol |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-10μmol |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-20μmol |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-1mg |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-2mg |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-3mg |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-4mg |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-5mg |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2342-0254-10mg |
4-oxo-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4H-chromene-2-carboxamide |
1226443-65-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide
Exploring the Properties and Applications of 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide (CAS No. 1226443-65-7)
The compound 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide, with the CAS number 1226443-65-7, is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This unique structure combines a chromene core with a thiophene-substituted dihydropyridazine moiety, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and precision medicine.
From a chemical perspective, 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide exhibits interesting structural features that contribute to its biological activity. The chromene scaffold is known for its diverse pharmacological properties, while the thiophene ring enhances the compound's ability to interact with biological targets. Recent studies in computational chemistry and molecular docking have shown that this compound may interact with specific protein domains, making it relevant to current research in structure-based drug design.
The synthesis of CAS 1226443-65-7 involves sophisticated organic chemistry techniques, including multicomponent reactions and catalytic transformations. These methods are particularly relevant in today's pharmaceutical industry, where there's growing emphasis on green chemistry and atom economy. The compound's molecular weight and physicochemical properties suggest good drug-likeness, meeting several criteria of Lipinski's rule of five, which is crucial for oral bioavailability - a key consideration in modern drug development.
In terms of applications, 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide has shown promise in preliminary studies for various therapeutic areas. Its potential as an anti-inflammatory agent aligns with current market demands for novel treatments of chronic inflammatory conditions. Additionally, its structural features suggest possible activity against neurodegenerative diseases, a rapidly growing research area due to aging populations worldwide. These applications make CAS 1226443-65-7 particularly interesting for pharmaceutical companies focusing on central nervous system disorders.
The market for specialized chemical compounds like 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide has been expanding significantly, driven by increased R&D investment in small molecule therapeutics. With the rise of personalized medicine and targeted therapies, there's growing demand for structurally complex molecules that can address specific biological pathways. The compound's intellectual property status and patent landscape are important considerations for potential developers, especially in the competitive field of kinase inhibitors.
From a research perspective, CAS 1226443-65-7 presents several interesting challenges and opportunities. Its structure-activity relationship studies could provide valuable insights for medicinal chemists working on similar scaffolds. The compound's solubility profile and metabolic stability are areas of active investigation, particularly in the context of drug formulation and delivery systems. These aspects are crucial for addressing current challenges in bioavailability optimization, a hot topic in pharmaceutical sciences.
Quality control and analytical characterization of 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide require advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and identity, which are essential for reliable research results. The growing importance of quality by design in pharmaceutical development makes these analytical considerations particularly relevant to current industry standards.
Looking ahead, CAS 1226443-65-7 represents an exciting area of research with potential applications across multiple therapeutic areas. Its unique combination of chromene and thiophene moieties offers opportunities for lead optimization and drug discovery programs. As the pharmaceutical industry continues to focus on novel chemical entities and mechanism-based therapies, compounds like 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide will likely remain at the forefront of medicinal chemistry research.
For researchers interested in working with 4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide, it's important to consider the latest developments in heterocyclic chemistry and medicinal chemistry techniques. The compound's potential applications in drug discovery pipelines make it a valuable subject for academic and industrial research alike. With proper handling and characterization, CAS 1226443-65-7 could contribute significantly to advancing our understanding of structure-based drug design principles.
1226443-65-7 (4-oxo-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4H-chromene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)